ergostane-3,15-diol
ergostane-3,15-diol
Brand Name:
Vulcanchem
CAS No.:
126291-46-1
VCID:
VC0144252
InChI:
InChI=1S/C28H50O2/c1-17(2)18(3)7-8-19(4)24-16-25(30)26-22-10-9-20-15-21(29)11-13-27(20,5)23(22)12-14-28(24,26)6/h17-26,29-30H,7-16H2,1-6H3/t18-,19+,20-,21-,22+,23-,24+,25-,26+,27-,28+/m0/s1
SMILES:
CC(C)C(C)CCC(C)C1CC(C2C1(CCC3C2CCC4C3(CCC(C4)O)C)C)O
Molecular Formula:
C28H50O2
Molecular Weight:
418.7 g/mol
ergostane-3,15-diol
CAS No.: 126291-46-1
Main Products
VCID: VC0144252
Molecular Formula: C28H50O2
Molecular Weight: 418.7 g/mol
| CAS No. | 126291-46-1 |
|---|---|
| Product Name | ergostane-3,15-diol |
| Molecular Formula | C28H50O2 |
| Molecular Weight | 418.7 g/mol |
| IUPAC Name | (3S,5S,8R,9S,10S,13R,14S,15S,17R)-17-[(2R,5S)-5,6-dimethylheptan-2-yl]-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthrene-3,15-diol |
| Standard InChI | InChI=1S/C28H50O2/c1-17(2)18(3)7-8-19(4)24-16-25(30)26-22-10-9-20-15-21(29)11-13-27(20,5)23(22)12-14-28(24,26)6/h17-26,29-30H,7-16H2,1-6H3/t18-,19+,20-,21-,22+,23-,24+,25-,26+,27-,28+/m0/s1 |
| Standard InChIKey | VMNBOLDGMBVGNQ-NAZNOAFGSA-N |
| Isomeric SMILES | C[C@H](CC[C@H](C)C(C)C)[C@H]1C[C@@H]([C@@H]2[C@@]1(CC[C@H]3[C@H]2CC[C@@H]4[C@@]3(CC[C@@H](C4)O)C)C)O |
| SMILES | CC(C)C(C)CCC(C)C1CC(C2C1(CCC3C2CCC4C3(CCC(C4)O)C)C)O |
| Canonical SMILES | CC(C)C(C)CCC(C)C1CC(C2C1(CCC3C2CCC4C3(CCC(C4)O)C)C)O |
| Synonyms | 5 alpha,14 beta-ergostane-3 beta,15 beta-diol 5 alpha-ergostane-3 beta,15 alpha-diol ergostane-3,15-diol ergostane-3,15-diol, (3beta,5alpha,14beta,15beta)-isome |
| PubChem Compound | 130876 |
| Last Modified | Nov 11 2021 |
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